Cas no 32084-53-0 (Ethyl 5-oxo-2H,3H-1,3thiazolo3,2-apyrimidine-6-carboxylate)

• Product Name: Ethyl 5-oxo-2H,3H-1,3thiazolo3,2-apyrimidine-6-carboxylate
• CAS No: 32084-53-0
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• MDL: MFCD00085067
• CID: 319500
• PubChem ID: 641871
• Update Time: 2025-05-21

Ethyl 5-oxo-2H,3H-1,3thiazolo3,2-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2,3-dihydro-5-oxo-, ethyl ester
• ethyl 5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• Ethyl 5-oxo-2,3-dihydro-5H-[1,3]thiazolo-[3,2-a]pyrimidine-6-carboxylate
• ETHYL 5-OXO-2,3-DIHYDRO-5H-PYRIMIDO[2,1-B][1,3]THIAZOLE-6-CARBOXYLATE
• 5-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
• 6-ethoxycarbonyl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidin-5-one
• ethyl 5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• Ethyl 5-oxo-2H,3H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• ethyl 5-oxo-4-hydro-2H,3H-1,3-thiazolidino[3,2-a]pyrimidine-6-carboxylate
• InChI=1/C9H10N2O3S/c1-2-14-8(13)6-5-10-9-11(7(6)12)3-4-15-9/h5H,2-4H2,1H
• FT-0626135
• SEW 01371
• SCHEMBL9433134
• 1W-0834
• J-521154
• Ethyl 5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-b]pyrimidine-6-carboxylate
• Maybridge1_007426
• SDCCGMLS-0066241.P001
• AKOS002257492
• CS-0089666
• CCG-109850
• ethyl 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• A875715
• 2-(1-Boc-piperidin-4-ylidene)ethanol
• MFCD00085067
• HMS562J12
• F1386-0326
• DTXSID90348963
• 32084-53-0
• 5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 2,3-dihydro-5-oxo-, ethyl ester
• DB-026596
• ETHYL5-OXO-2,3-DIHYDRO-5H-PYRIMIDO[2,1-B][1,3]THIAZOLE-6-CARBOXYLATE
• AS-871/43475588
• Ethyl 5-oxo-2H,3H-1,3thiazolo3,2-apyrimidine-6-carboxylate

• MDL： MFCD00085067
• Inchi： 1S/C9H10N2O3S/c1-2-14-8(13)6-5-10-9-11(7(6)12)3-4-15-9/h5H,2-4H2,1H3
• InChI Key： HYGPOYRIGOMNSV-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(=O)OCC)C(N2CC1)=O

Computed Properties

• Exact Mass: 226.04100
• Monoisotopic Mass: 224.025563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.3

Experimental Properties

• Density: 1.5
• Melting Point: 175 °C
• Boiling Point: 357.8°Cat760mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.675
• PSA: 86.49000
• LogP: 0.52570

Ethyl 5-oxo-2H,3H-1,3thiazolo3,2-apyrimidine-6-carboxylate Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Additional information on Ethyl 5-oxo-2H,3H-1,3thiazolo3,2-apyrimidine-6-carboxylate

Ethyl 5-Oxo-2H,3H-1,3thiazolo[3,2-a]pyrimidine-6-carboxylate: A Comprehensive Overview

Ethyl 5-Oxo-2H,3H-1,3thiazolo[3,2-a]pyrimidine-6-carboxylate (CAS No. 32084-53-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities. The molecule features a fused thiazole and pyrimidine ring system, with an ethyl ester group attached at the 6-position and a ketone group at the 5-position. These structural elements contribute to its unique chemical properties and potential applications in drug discovery.

The thiazolopyrimidine core of this compound is a key structural motif that has been extensively studied due to its ability to interact with various biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that thiazolopyrimidines can act as inhibitors of kinases, which are crucial in signaling pathways associated with cancer and inflammatory diseases.

The ethoxycarbonyl group at the 6-position plays a significant role in the compound's solubility and bioavailability. This substituent enhances the molecule's ability to cross cellular membranes, making it more amenable for pharmacological applications. Additionally, the ketone group at the 5-position contributes to the compound's reactivity and stability. This functional group is known to participate in hydrogen bonding interactions, which are essential for binding to protein targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 5-Oxo-2H,3H-1,3thiazolo[3,2-a]pyrimidine-6-carboxylate. A study published in *Organic Letters* described a novel route involving a one-pot reaction strategy that significantly reduces the number of steps required for its preparation. This method involves the condensation of thioamide derivatives with carbonyl compounds under mild conditions, followed by cyclization to form the thiazolopyrimidine ring system.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro assays have shown that Ethyl 5-Oxo-2H,3H-1,3thiazolo[3,2-a]pyrimidine-6-carboxylate exhibits potent inhibitory activity against several kinases, including JAK2 and Aurora kinases. These findings suggest its potential as a therapeutic agent for treating cancers driven by dysregulated kinase signaling.

Furthermore, computational studies using molecular docking techniques have provided insights into the compound's binding mode with its target proteins. These studies have identified key residues involved in interactions with the thiazolopyrimidine core and the ethoxycarbonyl substituent. Such information is invaluable for guiding further optimization of the compound's structure to improve potency and selectivity.

In terms of pharmaceutical applications, Ethyl 5-Oxo-2H,3H-1,3thiazolo[3,2-a]pyrimidine-6-carboxylate represents a promising lead compound for drug development. Its unique combination of structural features and biological activities makes it a valuable tool for exploring novel therapeutic strategies. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models.

In conclusion, Ethyl 5-Oxo-2H,3H-1,3thiazolo[3,2-a]pyrimidine-6-carboxylate (CAS No. 32084-53-0) stands out as a significant molecule in contemporary medicinal chemistry. Its versatile structure and potent biological activities position it as a compelling candidate for advancing into clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the fight against various diseases.